1-[(4-chlorophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)-2-propanol

• IUPAC Name: 1-(4-chloroanilino)-3-(3,6-dichlorocarbazol-9-yl)propan-2-ol
• InChI: InChI=1S/C21H17Cl3N2O/c22-13-1-5-16(6-2-13)25-11-17(27)12-26-20-7-3-14(23)9-18(20)19-10-15(24)4-8-21(19)26/h1-10,17,25,27H,11-12H2
• InChI Key: XBBUQJAZUGHFGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O)Cl
• Molecular Formula: C21H17Cl3N2O
• DSSTOX Substance ID: DTXSID301157851
• Molecular Weight: 419.7 g/mol
• CAS RN: 301353-99-1

Description

Synthesis Analysis

The synthesis of compounds related to 1-[(4-chlorophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)-2-propanol involves regiospecific reactions and often requires single-crystal X-ray analysis for unambiguous structure determination due to the complexity of identifying regioisomers through spectroscopic techniques alone. For example, the synthesis of related compounds has demonstrated the importance of crystallographic studies in confirming molecular structure, showcasing the intricate nature of synthesizing chlorophenyl and carbazole derivatives (Kumarasinghe et al., 2009).

Molecular Structure Analysis

Molecular structure analysis of similar compounds highlights the critical role of crystallography in elucidating the arrangement of atoms within a molecule. Compounds with complex structures, such as those containing chlorophenyl and carbazole groups, often exhibit unique crystalline features and hydrogen-bonding patterns, which are essential for understanding their chemical behavior and reactivity (Wang et al., 2004).

Chemical Reactions and Properties

Chemical reactions involving chlorophenyl and carbazole derivatives can lead to the formation of products with specific antagonistic properties. The synthesis of these compounds involves careful consideration of the functional groups involved to achieve the desired chemical properties. For example, the production of 3-amino-3-(4-chlorophenyl)propanoic acid and its derivatives illustrates how chlorophenyl compounds can be designed to achieve specific chemical functionalities (Abbenante et al., 1997).

Physical Properties Analysis

The physical properties of chlorophenyl and carbazole derivatives, such as their crystalline structure and conformation, are crucial for their chemical behavior and potential applications. The analysis of these properties through techniques like single-crystal X-ray diffraction provides insights into the molecule's stability, reactivity, and interactions with other molecules (Zhang et al., 1996).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if this compound were to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future directions for research into this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could involve further testing of its biological activity and potential side effects.